Cas no 22978-57-0 (N-(2-ethylphenyl)-2-methylbenzamide)

22978-57-0 structure
Product name:N-(2-ethylphenyl)-2-methylbenzamide
N-(2-ethylphenyl)-2-methylbenzamide Chemical and Physical Properties
Names and Identifiers
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- DTXSID40349925
- AK-968/11165221
- Benzamide, N-(2-ethylphenyl)-2-methyl-
- SCHEMBL11588063
- 22978-57-0
- AB00082404-01
- Z29649383
- STK069424
- DTXCID40300995
- AKOS000671506
- Cambridge id 5353193
- N-(2-ethylphenyl)-2-methylbenzamide
-
- Inchi: InChI=1S/C16H17NO/c1-3-13-9-5-7-11-15(13)17-16(18)14-10-6-4-8-12(14)2/h4-11H,3H2,1-2H3,(H,17,18)
- InChI Key: DCXLMGKGPSFIBV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 239.131014166Da
- Monoisotopic Mass: 239.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
- XLogP3: 3.4
N-(2-ethylphenyl)-2-methylbenzamide Related Literature
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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